Cas no 413624-57-4 (13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid)
413624-57-4 structure
Product Name:13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
CAS No:413624-57-4
MF:C17H32O4
MW:300.433586120605
CID:2635247
PubChem ID:23431269
Update Time:2025-04-21
13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Chemical and Physical Properties
Names and Identifiers
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- 13-hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
- DTXSID80633996
- 413624-57-4
- SCHEMBL6206143
- 13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid
-
- Inchi: 1S/C17H32O4/c1-16(2,13-18)11-7-5-9-14(19)10-6-8-12-17(3,4)15(20)21/h18H,5-13H2,1-4H3,(H,20,21)
- InChI Key: FTFYQPIZYYTWNV-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CCCCC(CCCCC(C(=O)O)(C)C)=O
Computed Properties
- Exact Mass: 300.23005950Da
- Monoisotopic Mass: 300.23005950Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 74.6Ų
13-Hydroxy-2,2,12,12-tetramethyl-7-oxotridecanoic acid Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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